Cas no 62209-07-8 (5'-Adenylic acid, 8-[(8-aminooctyl)amino]-)
62209-07-8 structure
Product Name:5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
CAS No:62209-07-8
MF:C18H32N7O7P
MW:489.463144302368
CID:454369
PubChem ID:71388807
Update Time:2025-04-19
5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
- [(2R,3S,4R,5R)-5-[6-amino-8-(8-aminooctylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- 62209-07-8
- DTXSID30810856
- 8-[(8-Aminooctyl)amino]adenosine 5'-(dihydrogen phosphate)
- ((2R,3S,4R,5R)-5-(6-Amino-8-((8-aminooctyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
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- Inchi: 1S/C18H32N7O7P/c19-7-5-3-1-2-4-6-8-21-18-24-12-15(20)22-10-23-16(12)25(18)17-14(27)13(26)11(32-17)9-31-33(28,29)30/h10-11,13-14,17,26-27H,1-9,19H2,(H,21,24)(H2,20,22,23)(H2,28,29,30)/t11-,13-,14-,17-/m1/s1
- InChI Key: WFGIMIYPNPHASV-LSCFUAHRSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCCCN)O1)O)O
Computed Properties
- Exact Mass: 489.21036
- Monoisotopic Mass: 489.21008338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 224Ų
Experimental Properties
- PSA: 224.12
5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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